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Compound of Interest

Compound Name: Pashanone

Cat. No.: B191027 Get Quote

For laboratory personnel engaged in research and development, ensuring safe and effective

handling of chemical compounds is paramount. This document provides critical safety and

logistical information for the handling of Pashanone, a compound used in various scientific

applications. Adherence to these guidelines is essential for minimizing risks and ensuring a

safe laboratory environment.

Chemical Identifier:
Chemical Name: Pashanone

Synonyms: (E)-1-(2,6-Dihydroxy-3,4-dimethoxyphenyl)-3-phenylprop-2-en-1-one[1]

CAS Number: 42438-78-8[1]

Hazard Identification and Precautionary Measures
Pashanone is classified as a highly flammable liquid and vapor that is harmful if inhaled. It is

crucial to handle this substance in accordance with good industrial hygiene and safety

practices.

Summary of GHS Hazard and Precautionary Statements:
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Category Code Statement

Hazard H225
Highly flammable liquid and

vapor.

H332 Harmful if inhaled.

Prevention P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[2][3]

P233
Keep container tightly closed.

[2][3]

P240
Ground/bond container and

receiving equipment.[2][3]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[2][3]

P242
Use only non-sparking tools.[2]

[3]

P243
Take precautionary measures

against static discharge.[2][3]

P261 Avoid breathing mist or vapors.

P271
Use only outdoors or in a well-

ventilated area.[3]

P280
Wear protective gloves/eye

protection/face protection.

Response P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P304+P340+P312 IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call
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a POISON CENTER/doctor if

you feel unwell.

P370+P378

In case of fire: Use dry sand,

dry chemical or alcohol-

resistant foam to extinguish.

Storage P403+P235
Store in a well-ventilated

place. Keep cool.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[2][3]

Personal Protective Equipment (PPE)
When handling Pashanone, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety:

Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles. A face

shield may be necessary for larger quantities or when there is a risk of splashing.

Skin Protection:

Gloves: Wear chemically resistant gloves.

Clothing: A flame-resistant lab coat or coveralls should be worn.[4] Ensure all skin is

covered.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors if working in an area with inadequate ventilation or when the potential for

inhalation of vapors or aerosols exists.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:
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Ensure all glassware is dry and free of contaminants.
Work in a well-ventilated area, preferably within a chemical fume hood.
Remove all potential ignition sources from the immediate vicinity, including open flames, hot
surfaces, and spark-producing equipment.[2][3]
Have appropriate fire extinguishing media readily available (e.g., dry sand, dry chemical, or
alcohol-resistant foam).
Ensure an emergency eyewash station and safety shower are accessible.

2. Handling:

Ground and bond all containers and receiving equipment to prevent static discharge.[2][3]
Use only non-sparking tools.[2][3]
When transferring, pour slowly to minimize splashing and vapor generation.
Keep containers tightly closed when not in use.[2][3]
Avoid breathing vapors or mists.

3. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5]
Clean the work area and any equipment used.
Store Pashanone in a tightly closed container in a dry, cool, and well-ventilated area away
from heat and ignition sources.[2][3]

Emergency and Disposal Plan
Spill Response Workflow:
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Spill Occurs

Evacuate Immediate Area

Alert Colleagues and Supervisor

Don Appropriate PPE

Contain Spill with Absorbent Material

Ensure Adequate Ventilation

Clean Up Spill with Non-Sparking Tools

Collect Waste in a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste via Approved Channels

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a Pashanone spill.
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First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, administer oxygen.

If breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water and soap.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[3]

Disposal Plan:

Waste material must be disposed of in accordance with national and local regulations.

Do not mix with other waste.

Leave chemicals in their original containers.

Uncleaned containers should be handled as the product itself.

Dispose of contents and containers to an approved waste disposal plant.[2][3]

By strictly following these procedures, researchers, scientists, and drug development

professionals can safely handle Pashanone and minimize the risk of accidents or exposure in

the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pashanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191027#personal-protective-equipment-for-handling-
pashanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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